Cas no 1341035-13-9 (O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate)

O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate is a spirocyclic dicarboxylate derivative featuring a 2,7-diazaspiro[3.4]octane core. This compound is of interest in medicinal chemistry due to its rigid, three-dimensional structure, which enhances binding selectivity and pharmacokinetic properties. The tert-butyl and ethyl ester groups provide steric and electronic modulation, facilitating further synthetic modifications. Its spirocyclic framework contributes to improved metabolic stability and reduced conformational flexibility, making it a valuable intermediate for the development of bioactive molecules, particularly in drug discovery targeting CNS disorders and enzyme inhibition. The compound’s well-defined stereochemistry and functional group compatibility further support its utility in structure-activity relationship studies.
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate structure
1341035-13-9 structure
Product Name:O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
CAS No:1341035-13-9
MF:C14H24N2O4
MW:284.351364135742
CID:6378000
PubChem ID:154733334
Update Time:2026-03-11

O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
    • 2,6-DIAZA-SPIRO[3.4]OCTANE-2,8-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER 8-ETHYL ESTER
    • 2-(tert-butyl) 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
    • 2,6-Diazaspiro[3.4]octane-2,8-dicarboxylic acid, 2-(1,1-dimethylethyl) 8-ethyl ester
    • 2-TERT-BUTYL 8-ETHYL 2,6-DIAZASPIRO[3.4]OCTANE-2,8-DICARBOXYLATE
    • EN300-1455580
    • BS-43297
    • Ethyl 2-Boc-2,7-diazaspiro[3.4]octane-5-carboxylate
    • 1341035-13-9
    • 2-O-Tert-butyl 5-O-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
    • MFCD24369444
    • D84910
    • O2-t-Butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
    • Inchi: 1S/C14H24N2O4/c1-5-19-11(17)10-6-15-7-14(10)8-16(9-14)12(18)20-13(2,3)4/h10,15H,5-9H2,1-4H3
    • InChI Key: VASKQASZGABQFA-UHFFFAOYSA-N
    • SMILES: C1C2(C(C(OCC)=O)CNC2)CN1C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 284.17360725g/mol
  • Monoisotopic Mass: 284.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.16±0.1 g/cm3(Predicted)
  • Boiling Point: 374.7±42.0 °C(Predicted)
  • pka: 9.36±0.40(Predicted)

O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM476744-1g
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 95%+
1g
$787 2023-01-10
Chemenu
CM476744-5g
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 95%+
5g
$2362 2023-01-10
eNovation Chemicals LLC
Y1007637-100mg
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
100mg
$210 2024-07-21
eNovation Chemicals LLC
Y1007637-250MG
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
250mg
$325 2024-07-21
eNovation Chemicals LLC
Y1007637-500MG
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
500mg
$540 2024-07-21
eNovation Chemicals LLC
Y1007637-1G
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
1g
$810 2024-07-21
eNovation Chemicals LLC
Y1007637-5G
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
5g
$2440 2024-07-21
eNovation Chemicals LLC
Y1007637-10G
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 97%
10g
$4070 2024-07-21
Chemenu
CM476744-250mg
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 95%+
250mg
$316 2023-01-10
Chemenu
CM476744-500mg
O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate
1341035-13-9 95%+
500mg
$526 2023-01-10

Additional information on O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate

O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1341035-13-9, known as O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[3.4]octane core of this molecule provides a rigid and compact framework, while the diazaspiro system introduces nitrogen atoms into the structure, enhancing its chemical reactivity and biological activity.

The substituents on this molecule, namely the tert-butyl and ethyl groups, play a crucial role in modulating its physical and chemical properties. The tert-butyl group is a bulky alkyl substituent that contributes to steric hindrance, which can influence the molecule's solubility and stability. On the other hand, the ethyl group introduces a degree of flexibility and hydrophobicity to the structure. These substituents collectively make the compound suitable for various applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate in drug delivery systems due to its ability to act as a carrier for bioactive molecules. The spiro structure allows for efficient encapsulation of drugs while maintaining their stability during transit through biological systems. Additionally, the nitrogen atoms in the diazaspiro system can participate in hydrogen bonding interactions, further enhancing the compound's compatibility with biological environments.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing reactions and functional group transformations. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent stereochemical control during its preparation. Recent advancements in asymmetric synthesis have also made it possible to produce enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

The application of O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate extends beyond drug delivery into areas such as polymer chemistry and catalysis. Its rigid spiro structure makes it an ideal candidate for designing novel polymers with tailored mechanical properties. Furthermore, the nitrogen atoms in its structure can act as Lewis acid sites in catalytic applications, enabling it to facilitate various organic transformations with high efficiency.

From a research perspective, this compound has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular geometry and conformational flexibility. Computational modeling has also been employed to predict its interaction with biological targets and optimize its pharmacokinetic properties.

In conclusion, O2-tert-butyl O5-ethyl 2,7-diazaspiro[3.4]octane-2,5-dicarboxylate is a versatile compound with significant potential in multiple fields of science and technology. Its unique structural features and functional groups make it an attractive target for further research and development.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司